Cas no 2171796-51-1 (2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171796-51-1
• MF: C₇H₅F₅N₄
• MW: 240.133417844772
• CID: 5812844
• PubChem ID: 165733397
• Update Time: 2025-10-18

2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2171796-51-1
• EN300-1598788
• 2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C7H5F5N4/c8-6(9)5-4(1-2-13)14-15-16(5)3-7(10,11)12/h6H,1,3H2
• InChI Key： WIJPGYSVACBNLQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1CC(F)(F)F)F

Computed Properties

• Exact Mass: 240.04343699g/mol
• Monoisotopic Mass: 240.04343699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171796-51-1)

2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile, identified by its CAS number 2171796-51-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The unique structural features of this molecule, particularly the presence of both difluoromethyl and 2,2,2-trifluoroethyl substituents, contribute to its distinct chemical properties and potential applications in drug discovery.

The triazol-4-ylacetonitrile moiety in the molecular structure is particularly noteworthy, as it serves as a versatile pharmacophore in medicinal chemistry. Triazoles are known for their stability and ability to form hydrogen bonds, making them valuable in the design of bioactive molecules. The incorporation of fluorinated alkyl groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors in pharmaceutical development.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate enzyme activity and improve pharmacokinetic profiles. The difluoromethyl group is particularly interesting because it can increase binding affinity and resistance to metabolic degradation. Similarly, the 2,2,2-trifluoroethyl group contributes to the compound's solubility and bioavailability, making it a promising candidate for further investigation.

Current research in medicinal chemistry has highlighted the potential of this compound as an intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in developing inhibitors targeting various biological pathways. For instance, preliminary investigations suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression.

The structural complexity of 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile allows for diverse functionalization strategies. Researchers have explored modifications at different positions of the triazole ring and the acetonitrile moiety to optimize biological activity. These modifications have led to the identification of several analogs with enhanced potency and selectivity.

One notable area of research has been the exploration of this compound's antimicrobial properties. Fluorinated triazoles have shown promise in combating resistant bacterial strains due to their ability to disrupt bacterial cell wall synthesis. The presence of both fluorine atoms in this molecule may enhance its interaction with bacterial enzymes, leading to improved efficacy against pathogens.

Additionally, the compound's potential as an antiviral agent has been investigated. Viruses often rely on host enzymes for replication, making them vulnerable to inhibition by molecules that mimic or interfere with these enzymes. The structural features of 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile make it a suitable candidate for designing inhibitors targeting viral proteases and polymerases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. The introduction of fluorinated groups has been achieved using specialized fluorinating agents that ensure high regioselectivity and yield.

In conclusion, 2171796-51-1 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of fluorinated substituents with a triazol-4-ylacetonitrile core provides a rich scaffold for drug discovery efforts. As research continues to uncover new biological targets and mechanisms, 2171796-51-1 is poised to play a crucial role in the development of next-generation therapeutics.